Cas no 77736-43-7 (28-Nor Brassinolide)

28-Nor Brassinolide structure
28-Nor Brassinolide structure
Product Name:28-Nor Brassinolide
CAS No:77736-43-7
MF:C27H46O6
MW:466.650549411774
CID:1063546
PubChem ID:13845880
Update Time:2025-04-20

28-Nor Brassinolide Chemical and Physical Properties

Names and Identifiers

    • 28-Nor Brassinolide
    • NORBRASSINOLIDE
    • NORBRASSINOLIDE (NBI)
    • 24-Demethylbrassinolide
    • (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R)-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • 77736-43-7
    • (3aS,5S,6R,7aR,7bS,9aS,10R,12aS,12bS)-10-[(3R,4R)-3,4-Dihydroxy-6-methylheptan-2-yl]-5,6-dihydroxy-7a,9a-dimethylhexadecahydro-3H-benzo[c]indeno[5,4-e]oxepin-3-one
    • 28-Norbrassinolide
    • DTXSID00551143
    • CHEBI:230969
    • Inchi: 1S/C27H46O6/c1-14(2)10-22(29)24(31)15(3)17-6-7-18-16-13-33-25(32)20-11-21(28)23(30)12-27(20,5)19(16)8-9-26(17,18)4/h14-24,28-31H,6-13H2,1-5H3/t15-,16-,17+,18-,19-,20+,21-,22+,23+,24+,26+,27+/m0/s1
    • InChI Key: CJNLSQRTIXIHGW-BNYRCUELSA-N
    • SMILES: O1C([C@H]2C[C@@H]([C@@H](C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@H]([C@@H](CC(C)C)O)O)CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

  • Exact Mass: 466.32900
  • Monoisotopic Mass: 466.32943918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22000
  • LogP: 2.93730

28-Nor Brassinolide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N661280-10mg
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77736-43-7
10mg
$13323.00 2023-05-17
TRC
N661280-25mg
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$14683.00 2023-05-17
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